Cas no 2651201-31-7 (benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate)

• Product Name: benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate
• CAS No: 2651201-31-7
• MF: C₁₆H₁₄BrN₃O₂
• MW: 360.20526266098
• CID: 5619727
• PubChem ID: 156482055
• Update Time: 2025-05-22

benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-bromo-1H-1,3-benzodiazol-2-yl)methyl]carbamate
• 2651201-31-7
• EN300-28299704
• SCHEMBL23508272
• benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate

• Inchi： 1S/C16H14BrN3O2/c17-12-7-4-8-13-15(12)20-14(19-13)9-18-16(21)22-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,21)(H,19,20)
• InChI Key： BPJGKBKOKYWLNV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(CNC(=O)OCC1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 359.02694g/mol
• Monoisotopic Mass: 359.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate

Research Briefing on Benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate (CAS: 2651201-31-7)

Benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate (CAS: 2651201-31-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodiazolylmethylcarbamate structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development.

The synthesis of benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate involves a multi-step process, starting with the bromination of 1H-1,3-benzodiazole followed by carbamate formation. The presence of the bromo substituent at the 4-position of the benzodiazole ring enhances the compound's reactivity, making it a valuable intermediate for further chemical modifications. Researchers have optimized the synthesis route to improve yield and purity, which is crucial for its application in biological studies.

In terms of biological activity, preliminary studies have demonstrated that benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate exhibits significant inhibitory effects on certain enzymatic targets. For instance, it has been shown to inhibit kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with DNA has been explored, revealing its ability to bind to specific sequences and potentially modulate gene expression.

Recent advancements in computational chemistry have further elucidated the molecular interactions of benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate with its biological targets. Molecular docking studies have identified key binding sites and interactions, providing insights into its mechanism of action. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

The potential therapeutic applications of benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate are vast. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases, while its DNA-binding ability opens avenues for anticancer research. Furthermore, its structural features suggest potential utility in neurodegenerative diseases, where modulation of specific enzymatic pathways is desired.

Despite these promising findings, challenges remain in the development of benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Current research is focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in animal models.

In conclusion, benzyl N-(4-bromo-1H-1,3-benzodiazol-2-yl)methylcarbamate (CAS: 2651201-31-7) represents a promising scaffold for drug discovery. Its unique chemical structure and diverse biological activities warrant further investigation to fully exploit its therapeutic potential. Continued research efforts are expected to yield valuable insights and potentially lead to the development of novel therapeutics for various diseases.